Cas no 20102-12-9 (Benzeneacetonitrile, a-hydroxy-a-methyl-)
20102-12-9 structure
Product Name:Benzeneacetonitrile, a-hydroxy-a-methyl-
CAS No:20102-12-9
MF:C9H9NO
MW:147.173862218857
CID:1390387
Update Time:2024-08-15
Benzeneacetonitrile, a-hydroxy-a-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile, a-hydroxy-a-methyl-
- Benzeneacetonitrile, α-hydroxy-α-methyl-
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- Inchi: 1S/C9H9NO/c1-9(11,7-10)8-5-3-2-4-6-8/h2-6,11H,1H3
- InChI Key: NGLPDXCYIUHTNP-UHFFFAOYSA-N
- SMILES: C1(C(O)(C)C#N)=CC=CC=C1
Experimental Properties
- Density: 1.127±0.06 g/cm3(Predicted)
- Boiling Point: 170 °C(Press: 0.05 Torr)
- pka: 10.57±0.29(Predicted)
Benzeneacetonitrile, a-hydroxy-a-methyl- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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